Cas no 1806086-07-6 (2-(Aminomethyl)-3-nitro-5-(trifluoromethoxy)pyridine)

• Product Name: 2-(Aminomethyl)-3-nitro-5-(trifluoromethoxy)pyridine
• CAS No: 1806086-07-6
• MF: C₇H₆F₃N₃O₃
• MW: 237.136051654816
• CID: 4931325
• Update Time: 2025-07-22

2-(Aminomethyl)-3-nitro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-nitro-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H6F3N3O3/c8-7(9,10)16-4-1-6(13(14)15)5(2-11)12-3-4/h1,3H,2,11H2
• InChI Key： VJSMIWVKYZRMLC-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(CN)C(=C1)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• XLogP3: 0.8
• Topological Polar Surface Area: 94

Additional information on 2-(Aminomethyl)-3-nitro-5-(trifluoromethoxy)pyridine

Introduction to 2-(Aminomethyl)-3-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1806086-07-6)

2-(Aminomethyl)-3-nitro-5-(trifluoromethoxy)pyridine, identified by its CAS number 1806086-07-6, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and industrial applications. The structural features of 2-(Aminomethyl)-3-nitro-5-(trifluoromethoxy)pyridine, particularly the presence of an aminomethyl group, a nitro group, and a trifluoromethoxy group, contribute to its unique chemical properties and potential utility in synthetic chemistry and drug development.

The aminomethyl group at the 2-position of the pyridine ring introduces a reactive site for further functionalization, making this compound a valuable intermediate in the synthesis of more complex molecules. The nitro group at the 3-position serves as a handle for reduction reactions, which can be exploited to introduce amine functionalities or alter electronic properties. Meanwhile, the trifluoromethoxy group at the 5-position enhances lipophilicity and metabolic stability, attributes that are often sought after in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such multifunctional pyridine derivatives in drug discovery. Studies have demonstrated that compounds with similar structural motifs can exhibit potent activity against various biological targets, including kinases, transcription factors, and enzymes involved in metabolic pathways. The combination of electronic and steric effects introduced by the substituents in 2-(Aminomethyl)-3-nitro-5-(trifluoromethoxy)pyridine makes it an attractive scaffold for designing novel therapeutic agents.

In particular, the nitro group has been extensively studied for its ability to modulate reactivity and bioavailability. When reduced to an amine, it can form stable conjugates with other pharmacophores, enhancing binding affinity and selectivity. This transformation is particularly relevant in the development of kinase inhibitors, where precise control over electronic properties is crucial for optimal binding to target proteins.

The trifluoromethoxy group is another key feature that contributes to the pharmacological potential of 2-(Aminomethyl)-3-nitro-5-(trifluoromethoxy)pyridine. Fluoro-substituted compounds are known for their improved pharmacokinetic profiles due to increased metabolic stability and resistance to enzymatic degradation. This characteristic is particularly valuable in oral formulations, where bioavailability is a critical factor. Additionally, fluorine atoms can influence molecular interactions by altering hydrophobicity and dipole moments, which can be leveraged to optimize drug-target interactions.

Recent research has also explored the use of 2-(Aminomethyl)-3-nitro-5-(trifluoromethoxy)pyridine as a building block for more complex scaffolds through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl or heteroaryl groups at various positions on the pyridine ring, expanding the structural diversity of potential drug candidates. Such transformations have been instrumental in generating libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying novel therapeutic agents.

The role of 2-(Aminomethyl)-3-nitro-5-(trifluoromethoxy)pyridine in medicinal chemistry extends beyond its use as an intermediate. It has been employed in the synthesis of small-molecule probes that facilitate the study of biological pathways and mechanisms. For instance, derivatives of this compound have been used as inhibitors or activators of specific enzymes, providing insights into disease pathways and potential therapeutic targets.

The growing interest in fluorinated pyridines has been further fueled by their applications in agrochemicals. Fluoro-pyridines are known for their enhanced pesticidal and herbicidal properties due to their stability under environmental conditions and their ability to interact with biological targets in pests. While this application is distinct from pharmaceuticals, it underscores the broad utility of compounds like 2-(Aminomethyl)-3-nitro-5-(trifluoromethoxy)pyridine across different sectors.

In conclusion, 2-(Aminomethyl)-3-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1806086-07-6) represents a versatile chemical entity with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents with improved pharmacokinetic profiles and enhanced binding affinity to biological targets. As computational methods continue to advance, researchers will be able to more efficiently explore the synthetic possibilities offered by this compound, further expanding its applications in drug discovery and beyond.